5-(Dimethylamino)pentan-2-one

• IUPAC Name: 5-(dimethylamino)pentan-2-one
• InChI: InChI=1S/C7H15NO/c1-7(9)5-4-6-8(2)3/h4-6H2,1-3H3
• InChI Key: HCRLXYVAWDRFBV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCCN(C)C
• Molecular Formula: C7H15NO
• DSSTOX Substance ID: DTXSID50379793
• Molecular Weight: 129.20 g/mol
• CAS No.: 43018-61-7

Description

5-(Dimethylamino)pentan-2-one is an organic compound with the molecular formula C7H15NO and a molecular weight of 129.2 g/mol.

Mechanism of Action

Target of Action

5-(Dimethylamino)pentan-2-one, also known as Dipentylone or N,N-Dimethylpentylone, is a substituted cathinone derivative . The primary targets of this compound are the dopamine, serotonin, and norepinephrine transporters in the central nervous system . These transporters play a crucial role in regulating neurotransmitter concentrations, which are essential for normal brain function .

Mode of Action

Dipentylone acts by increasing the concentrations of dopamine, serotonin, and norepinephrine in the central nervous system . It achieves this by interacting with their respective transporters, inhibiting the reuptake of these neurotransmitters . This results in an increased concentration of these neurotransmitters in the synaptic cleft, leading to prolonged neurotransmitter action .

Biochemical Pathways

It is known that the compound affects the dopaminergic, serotonergic, and noradrenergic systems, which are involved in various physiological functions, including mood regulation, reward processing, and the stress response .

Pharmacokinetics

Like other synthetic cathinones, it is likely to be rapidly absorbed and distributed in the body following ingestion . The compound’s bioavailability, half-life, and elimination routes remain to be determined.

Action Environment

Environmental factors can influence the action, efficacy, and stability of Dipentylone. For instance, factors such as pH and temperature can affect the compound’s stability and activity . Additionally, individual factors, including a person’s genetic makeup, overall health status, and the presence of other substances in the body, can influence the compound’s effects .

Biochemical Analysis

Biochemical Properties

5-(Dimethylamino)pentan-2-one plays a significant role in biochemical reactions, particularly in the modulation of neurotransmitter systems. It interacts with enzymes such as monoamine oxidase and catechol-O-methyltransferase, which are involved in the metabolism of neurotransmitters like dopamine, serotonin, and norepinephrine . The compound acts as a substrate for these enzymes, leading to alterations in neurotransmitter levels and subsequent effects on neuronal signaling. Additionally, this compound binds to transport proteins such as dopamine and serotonin transporters, inhibiting their reuptake and increasing the concentration of these neurotransmitters in the synaptic cleft .

Cellular Effects

This compound exerts various effects on different types of cells and cellular processes. In neuronal cells, it enhances the release of dopamine, serotonin, and norepinephrine, leading to increased neuronal excitability and synaptic transmission . This compound also influences cell signaling pathways, including the activation of protein kinase A and protein kinase C, which are involved in regulating cellular responses to neurotransmitters . Furthermore, this compound affects gene expression by modulating the activity of transcription factors such as cAMP response element-binding protein (CREB), resulting in changes in the expression of genes involved in neurotransmitter synthesis and signaling .

Molecular Mechanism

The molecular mechanism of action of this compound involves its interaction with neurotransmitter transporters and enzymes. By binding to dopamine, serotonin, and norepinephrine transporters, it inhibits their reuptake, leading to an accumulation of these neurotransmitters in the synaptic cleft . This results in prolonged activation of postsynaptic receptors and enhanced neurotransmitter signaling. Additionally, this compound acts as a substrate for monoamine oxidase and catechol-O-methyltransferase, leading to the production of metabolites that further modulate neurotransmitter levels . These interactions contribute to the compound’s stimulant effects and its impact on neuronal function.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound exhibits stability under controlled conditions, with minimal degradation over extended periods . Its effects on cellular function can vary depending on the duration of exposure. Short-term exposure to this compound leads to acute increases in neurotransmitter levels and neuronal excitability, while prolonged exposure may result in adaptive changes in receptor sensitivity and neurotransmitter synthesis . These temporal effects highlight the importance of considering exposure duration in experimental studies involving this compound.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound induces mild stimulant effects, characterized by increased locomotor activity and enhanced cognitive function . Higher doses can lead to more pronounced effects, including hyperactivity, agitation, and stereotypic behaviors . Toxic or adverse effects, such as seizures and neurotoxicity, have been observed at very high doses . These findings underscore the importance of dose-dependent studies to determine the therapeutic window and potential risks associated with this compound.

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily related to its biotransformation and elimination. The compound undergoes phase I metabolism, primarily through oxidation by cytochrome P450 enzymes, resulting in the formation of hydroxylated metabolites . These metabolites can further undergo phase II conjugation reactions, such as glucuronidation and sulfation, to enhance their solubility and facilitate excretion . The involvement of specific enzymes and cofactors in these metabolic pathways highlights the complexity of this compound’s biotransformation and its impact on metabolic flux and metabolite levels.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. The compound can cross the blood-brain barrier, allowing it to exert its effects on the central nervous system . It interacts with transporters and binding proteins, such as dopamine and serotonin transporters, to facilitate its uptake and distribution within neuronal cells . Additionally, this compound can accumulate in specific tissues, such as the brain and liver, where it may exert prolonged effects . Understanding the transport and distribution of this compound is crucial for elucidating its pharmacokinetics and pharmacodynamics.

Subcellular Localization

The subcellular localization of this compound plays a role in its activity and function. The compound can localize to specific subcellular compartments, such as synaptic vesicles and mitochondria, where it may influence neurotransmitter release and energy metabolism . Targeting signals and post-translational modifications may direct this compound to these compartments, affecting its interactions with biomolecules and its overall activity . Investigating the subcellular localization of this compound provides insights into its mechanisms of action and potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

5-(Dimethylamino)pentan-2-one can be synthesized through various methods. One common synthetic route involves the reaction of 4-penten-1-amine, N,N-dimethyl- with appropriate reagents . The reaction conditions typically involve the use of hydrogen chloride, oxygen, sodium chloride, copper dichloride, and palladium dichloride in water at 60°C for 6 hours .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the compound can be produced on a larger scale using similar synthetic routes with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

5-(Dimethylamino)pentan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amines.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce different amines .

Scientific Research Applications

5-(Dimethylamino)pentan-2-one has several applications in scientific research, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential effects on biological systems and its interactions with biomolecules.

Medicine: Explored for its potential therapeutic applications and as a precursor for drug development.

Industry: Utilized in the production of various industrial chemicals and materials.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 5-(Dimethylamino)pentan-2-one include:

Dipentylone: A substituted cathinone derivative with stimulant effects.

N-Ethylpentylone: Another synthetic cathinone with similar properties.

Dimethylpentylone: Known for its psychoactive effects and similar mechanism of action.

Uniqueness

This compound is unique due to its specific molecular structure and the particular effects it exerts on biological systems.

Synthesis routes and methods

Procedure details

A mixture of 21.77 gm (180.5 mMol) 5-chloro-2-pentanone, 13.40 gm (164.3 mMol) dimethylamine hydrochloride and 50.0 gm (361.8 mMol) potassium carbonate in 150 mL acetonitrile was stirred at room temperature for 2 days and then at reflux for 2 hours. The reaction mixture was then cooled to room temperature and partitioned between water and dichloromethane. The phases were separated and the aqueous phase again extracted with dichloromethane. All organic phases were combined, dried over sodium sulfate and concentrated under reduced pressure. The residue was subjected to silica gel chromatography, eluting with dichloromethane containing 10% methanol and 1% ammonium hydroxide. Fractions shown to contain product were combined and concentrated under reduced pressure. The desired product was then isolated by distillation.